2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)-N-phenylacetamide

• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol
• IUPAC Name: 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)-N-phenylacetamide
• InChI: InChI=1S/C11H13N3OS/c15-10(8-16-11-12-6-7-13-11)14-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)(H,14,15)
• InChI Key: WXLPLNAWWILGFY-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)SCC(=O)NC2=CC=CC=C2

Description

2-(4,5-Dihydro-1H-imidazol-2-ylsulfanyl)-N-phenylacetamide is a compound that belongs to the class of imidazole derivatives Imidazole derivatives are known for their wide range of applications in various fields such as pharmaceuticals, agriculture, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)-N-phenylacetamide typically involves the reaction of imidazole derivatives with phenylacetamide under specific conditions. One common method involves the use of imidazolidine-2-thione and phenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature, followed by purification through recrystallization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-(4,5-Dihydro-1H-imidazol-2-ylsulfanyl)-N-phenylacetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the imidazole ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at room temperature.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced imidazole derivatives.

Substitution: Formation of substituted imidazole derivatives with various functional groups.

Scientific Research Applications

2-(4,5-Dihydro-1H-imidazol-2-ylsulfanyl)-N-phenylacetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)-N-phenylacetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to a therapeutic effect. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(4,5-Dihydro-1H-imidazol-2-yl)phenol
• 4-(4,5-Dihydro-1H-imidazol-2-ylsulfanyl)butyl hydrogen sulfite
• 6-Substituted-3-(4,5-diphenyl-1H-imidazol-2-yl)-2-(4-substituted phenoxy) quinoline

Uniqueness

2-(4,5-Dihydro-1H-imidazol-2-ylsulfanyl)-N-phenylacetamide stands out due to its unique combination of the imidazole ring and phenylacetamide moiety. This structural feature imparts specific chemical and biological properties that are not observed in other similar compounds.